Cas no 67845-90-3 (2,2,6,6-Tetramethyl-4-cyanopiperidine)
2,2,6,6-Tetramethyl-4-cyanopiperidine is a sterically hindered piperidine derivative featuring a cyano functional group at the 4-position. This compound is valued for its role as an intermediate in organic synthesis, particularly in the preparation of light stabilizers, pharmaceuticals, and agrochemicals. The tetramethyl substitution enhances steric hindrance, improving stability and selectivity in reactions. The cyano group offers versatility for further functionalization, enabling applications in nucleophilic additions or cyclization reactions. Its rigid structure also makes it useful in coordination chemistry and catalyst design. The compound’s high purity and well-defined molecular architecture ensure consistent performance in specialized synthetic pathways.
67845-90-3 structure
Product Name:2,2,6,6-Tetramethyl-4-cyanopiperidine
CAS No:67845-90-3
MF:C10H18N2
MW:166.263322353363
CID:967325
PubChem ID:105777
Update Time:2025-06-07
2,2,6,6-Tetramethyl-4-cyanopiperidine Chemical and Physical Properties
Names and Identifiers
-
- 2,2,6,6-Tetramethyl-4-cyanopiperidine
- 2,2,6,6-Tetramethyl-
- 4-cyano-2,2,6,6-tetramethylpiperidine
- Z1198172295
- AS-36475
- 67845-90-3
- CS-0253425
- 4-Piperidinecarbonitrile, 2,2,6,6-tetramethyl-
- MFCD07369663
- DOKXGFDUBRWFCC-UHFFFAOYSA-N
- ZB1129
- DTXSID6070695
- AKOS006287017
- SCHEMBL6120368
- FT-0675094
- 2,2,6,6-Tetramethyl-4-piperidinecarbonitrile
- EN300-6432027
- 2,2,6,6-tetramethylpiperidine-4-carbonitrile
- DB-340219
- 2,2,6,6-Tetramethyl-4-piperidinecarbonitrile;
- DTXCID6045119
-
- MDL: MFCD07369663
- Inchi: 1S/C10H18N2/c1-9(2)5-8(7-11)6-10(3,4)12-9/h8,12H,5-6H2,1-4H3
- InChI Key: DOKXGFDUBRWFCC-UHFFFAOYSA-N
- SMILES: N1C(C)(C)CC(C#N)CC1(C)C
Computed Properties
- Exact Mass: 166.146998583g/mol
- Monoisotopic Mass: 166.146998583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 35.8Ų
Experimental Properties
- Melting Point: 230°C dec.
2,2,6,6-Tetramethyl-4-cyanopiperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A129005011-250mg |
2,2,6,6-Tetramethyl-4-cyanopiperidine |
67845-90-3 | 95% | 250mg |
$246.75 | 2023-09-01 | |
| Alichem | A129005011-1g |
2,2,6,6-Tetramethyl-4-cyanopiperidine |
67845-90-3 | 95% | 1g |
$593.88 | 2023-09-01 | |
| Alichem | A129005011-5g |
2,2,6,6-Tetramethyl-4-cyanopiperidine |
67845-90-3 | 95% | 5g |
$1835.60 | 2023-09-01 | |
| TRC | T301250-10mg |
2,2,6,6-Tetramethyl-4-cyanopiperidine |
67845-90-3 | 10mg |
$ 121.00 | 2023-09-06 | ||
| TRC | T301250-25mg |
2,2,6,6-Tetramethyl-4-cyanopiperidine |
67845-90-3 | 25mg |
$ 190.00 | 2023-09-06 | ||
| TRC | T301250-50mg |
2,2,6,6-Tetramethyl-4-cyanopiperidine |
67845-90-3 | 50mg |
$ 351.00 | 2023-09-06 | ||
| TRC | T301250-100mg |
2,2,6,6-Tetramethyl-4-cyanopiperidine |
67845-90-3 | 100mg |
$ 672.00 | 2023-04-16 | ||
| TRC | T301250-250mg |
2,2,6,6-Tetramethyl-4-cyanopiperidine |
67845-90-3 | 250mg |
$ 1499.00 | 2023-04-16 | ||
| Enamine | EN300-6432027-0.05g |
2,2,6,6-tetramethylpiperidine-4-carbonitrile |
67845-90-3 | 95% | 0.05g |
$140.0 | 2023-07-06 | |
| Enamine | EN300-6432027-0.1g |
2,2,6,6-tetramethylpiperidine-4-carbonitrile |
67845-90-3 | 95% | 0.1g |
$208.0 | 2023-07-06 |
2,2,6,6-Tetramethyl-4-cyanopiperidine Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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